Cas no 1491917-27-1 (3-Thiopheneacetic acid, α-ethyltetrahydro-)

• Product Name: 3-Thiopheneacetic acid, α-ethyltetrahydro-
• CAS No: 1491917-27-1
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 5295758
• PubChem ID: 82411346
• Update Time: 2025-11-02

3-Thiopheneacetic acid, α-ethyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid, α-ethyltetrahydro-
• 2-(thiolan-3-yl)butanoic acid
• 1491917-27-1
• EN300-783170

• Inchi： 1S/C8H14O2S/c1-2-7(8(9)10)6-3-4-11-5-6/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： HUXYFEFMMQIJGP-UHFFFAOYSA-N
• SMILES： C1SCCC1C(CC)C(O)=O

Computed Properties

• Exact Mass: 174.07145086g/mol
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 319.3±15.0 °C(Predicted)
• pka: 4.54±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 3-Thiopheneacetic acid, α-ethyltetrahydro-

Comprehensive Guide to 3-Thiopheneacetic acid, α-ethyltetrahydro- (CAS No. 1491917-27-1): Properties, Applications, and Market Insights

3-Thiopheneacetic acid, α-ethyltetrahydro- (CAS No. 1491917-27-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic derivative combines the unique properties of thiophene with an acetic acid backbone, modified by an ethyltetrahydro group. Its molecular structure makes it particularly valuable for designing bioactive molecules, with potential applications ranging from drug development to material science.

The compound's CAS number 1491917-27-1 serves as its unique identifier in chemical databases, ensuring precise tracking in research and commercial applications. Chemists and formulators often search for α-ethyltetrahydro-3-thiopheneacetic acid suppliers or 1491917-27-1 technical specifications, reflecting its growing importance in specialty chemical markets. Recent studies highlight its role as a building block for heterocyclic pharmaceuticals, particularly in developing novel anti-inflammatory and central nervous system (CNS) active compounds.

From a chemical perspective, 3-Thiopheneacetic acid, α-ethyltetrahydro- exhibits several noteworthy characteristics. The thiophene ring contributes to its electron-rich nature, while the acetic acid moiety provides functionalization potential. This combination creates opportunities for diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies. Researchers frequently investigate its hydrogen bonding capacity and lipophilicity profile, which are crucial parameters in drug design.

The synthesis of CAS 1491917-27-1 typically involves multi-step organic transformations, with careful control of stereochemistry being essential. Modern synthetic approaches emphasize green chemistry principles, addressing growing industry demands for sustainable production methods. Process chemists often optimize routes to improve yield and purity while minimizing environmental impact—a key consideration for manufacturers responding to ESG (Environmental, Social, and Governance) criteria in the chemical sector.

In pharmaceutical applications, α-ethyltetrahydro-3-thiopheneacetic acid serves as a versatile intermediate. Its structural features make it suitable for developing small molecule therapeutics, particularly those targeting neurological disorders—a rapidly growing therapeutic area. The compound's ability to cross the blood-brain barrier (BBB) makes it especially interesting for CNS drug discovery programs. Recent patent literature reveals its incorporation into experimental compounds showing promise for neurodegenerative conditions.

The agrochemical industry also utilizes derivatives of 3-Thiopheneacetic acid, α-ethyltetrahydro- in developing novel crop protection agents. Its molecular framework appears in experimental plant growth regulators and pesticide intermediates, contributing to the search for more selective and environmentally benign agricultural chemicals. With increasing global focus on food security and sustainable agriculture, such applications continue to gain importance in the specialty chemicals market.

Market analysis indicates steady growth in demand for CAS 1491917-27-1, driven by expanding research in both pharmaceutical and agricultural sectors. Suppliers report increasing inquiries for high-purity 3-Thiopheneacetic acid derivatives, particularly from contract research organizations (CROs) and academic institutions. The compound's pricing reflects its status as a research-grade specialty chemical, with costs varying based on purity levels and order quantities.

Quality control for 1491917-27-1 involves rigorous analytical testing, typically including HPLC purity analysis, NMR characterization, and residual solvent testing. These measures ensure batch-to-batch consistency, which is critical for research reproducibility—a major concern in modern drug discovery programs. Analytical chemists emphasize the importance of proper storage conditions (typically cool and dry environments) to maintain the compound's stability over time.

From a regulatory standpoint, 3-Thiopheneacetic acid, α-ethyltetrahydro- currently falls under general chemical safety guidelines rather than specific controlled substance regulations. However, responsible suppliers provide comprehensive safety data sheets (SDS) that detail proper handling procedures. Researchers working with this compound should implement standard laboratory safety protocols, including appropriate personal protective equipment (PPE) and ventilation measures.

The future outlook for CAS 1491917-27-1 appears promising, with several factors contributing to its sustained relevance. The continued exploration of thiophene-based pharmacophores in medicinal chemistry, coupled with innovations in heterocyclic compound synthesis, ensures ongoing interest in this chemical scaffold. Additionally, advancements in computational chemistry and AI-assisted drug design are creating new opportunities for rational modification of such structures, potentially unlocking novel therapeutic applications.

For researchers and procurement specialists seeking α-ethyltetrahydro-3-thiopheneacetic acid, several key considerations emerge. Source reliability, technical documentation quality, and supply chain stability rank among the most important factors when selecting suppliers. Many organizations now prioritize vendors who can provide additional value through custom synthesis capabilities or derivative libraries based on this core structure.

In conclusion, 3-Thiopheneacetic acid, α-ethyltetrahydro- (CAS No. 1491917-27-1) represents an important building block in modern chemical research. Its unique structural features and versatile applications in pharmaceutical and agrochemical development ensure its continued importance in specialty chemistry. As research trends evolve toward more targeted and sustainable chemical solutions, this compound and its derivatives will likely play an increasingly significant role in scientific innovation across multiple disciplines.